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Understanding PASCC

e What is PASCC? Polythionic Acid Stress Corrosion Cracking is a form of intergranular cracking
that affects sensitized austenitic stainless steels and some nickel-based alloys [1] [2]. It typically occurs

during shutdowns, start-ups, or maintenance when equipment is exposed to air and moisture [3].

¢ What causes it? Cracking requires the simultaneous presence of five conditions [4]:

A sensitized microstructure in the metal.
A sulfide scale on the metal surface.
Tensile stress (residual or applied).
Liquid water.

Oxygen.

(e]

[¢]

[e]

[e]

o

The following diagram illustrates how these elements interact to cause failure.
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e What is "Sensitization"? Sensitization occurs when austenitic stainless steels are exposed to
temperatures between 450°C and 900°C [1]. At these temperatures, chromium carbides precipitate at
the grain boundaries. This depletes the surrounding area of chromium, making it susceptible to
corrosion [1]. Sensitization can happen during high-temperature service or from welding during
fabrication [1].

Prevention and Mitigation Strategies

Prevention focuses on eliminating one or more of the five essential conditions for PASCC, primarily during

shutdown periods.

Strategy Method Key Details

Alkaline Flush equipment with an alkaline Neutralizes any polythionic acids that form
Washing [1] [2] solution (e.g., soda ash). upon exposure to air and moisture.

(3]

Inert Purge equipment with dry nitrogen Excludes oxygen, preventing the formation
Environment [1] or a nitrogen/ammonia mixture. of polythionic acids.
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Strategy Method Key Details

[2]

Moisture Control  Use dehumidified air purge. Effective only if the dew point of the air is

[3] lower than the metal surface temperature
(min. 22°C).

Material Use low-carbon (L-grades) or Reduces risk of sensitization from welding.

Selection [5] [1] stabilized (e.g., 321, 347) stainless  Note: Prolonged high-temperature service

steels. can still cause sensitization.

Inspection and Detection

Inspecting for PASCC is most effective during shutdowns, as cracks may not be present or detectable during

operation [3].

e Common NDE Methods:

o Dye Penetrant Testing (PT): A common method for detecting surface cracks. Tightly adhering
deposits must be removed first via light grinding for accurate results [3].

o Eddy Current Testing (ECT): Useful for detecting surface cracks on the initiation side [3].

o Ultrasonic Testing (SWUT/PAUT): Effective for detecting sub-surface cracks, depending on
equipment thickness and accessibility [3].

e Laboratory Testing: Standard tests like the Slow Strain Rate Test (SSRT) are used to evaluate

material susceptibility by simulating corrosive conditions in a controlled environment [5].

Industry Standards and Best Practices

The following industry standards provide comprehensive guidelines for managing PASCC risk:

e NACE SP0170: Details methods for protecting austenitic stainless steels from PASCC during the
shutdown of refinery equipment [1] [4].

e API RP 571: Provides a general description of the damage mechanism, susceptible materials, critical
factors, and inspection methods [2].
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Frequently Asked Questions

¢ Which equipment is most vulnerable to PASCC? Equipment in refineries and petrochemical plants
that handle sulfur-containing hydrocarbons at high temperatures is most at risk. This includes fired
heater tubes, heat exchanger tubes, reactor systems in hydroprocessing units, bellows, and piping

in fluid catalytic cracking (FCC) and crude distillation units [2] [3].

e What is the difference between PASCC and Chloride Stress Corrosion Cracking (Cl-SCC)?
While both affect austenitic stainless steels, they have different causes and characteristics. PASCC is
intergranular and requires a sensitized structure and sulfide scale [6]. CI-SCC is transgranular and can
occur without sensitization, primarily driven by chlorides, oxygen, and water, often concentrating

under insulation or in crevices [4] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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